Cas no 201274-09-1 (H-D-Thr-Obzl Oxalate)

• Product name: H-D-Thr-Obzl Oxalate
• CAS No: 201274-09-1
• MF: C₁₃H₁₇NO₇
• MW: 299.276584386826
• CID: 240854
• PubChem ID: 90470916

H-D-Thr-Obzl Oxalate Chemical and Physical Properties

Names and Identifiers

• D-THREONINE-OBZL OXALATE (1:1)
• benzyl D-threoninate hemioxalate
• H-D-THR-OBZL . OXALATE (1:1)
• H-D-Thr-OBzl·oxalate(1:1)
• D-Threonine benzyl ester oxalate
• H-D-Thr-OBzl oxalate (1:1)
• 201274-09-1
• H-D-Thr-OBzl.(COOH)2
• Benzyl D-threonine oxalate
• D-Threonine-obzl oxalate(1:1)
• benzyl (2R,3S)-2-amino-3-hydroxybutanoate;oxalic acid
• H-D-Thr-Obzl Oxalate

• Inchi： InChI=1S/C11H15NO3.C2H2O4/c1-8(13)10(12)11(14)15-7-9-5-3-2-4-6-9;3-1(4)2(5)6/h2-6,8,10,13H,7,12H2,1H3;(H,3,4)(H,5,6)/t8-,10+;/m0./s1
• InChI Key： SXBVEEGVIGATLZ-KXNXZCPBSA-N
• SMILES： C[C@@H]([C@H](C(=O)OCC1=CC=CC=C1)N)O.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 299.10050188g/mol
• Monoisotopic Mass: 299.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 147.15000
• LogP: 0.29380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives